![molecular formula C14H12N2O5S B3537372 3-allyl-5-(4-methoxy-3-nitrobenzylidene)-1,3-thiazolidine-2,4-dione](/img/structure/B3537372.png)
3-allyl-5-(4-methoxy-3-nitrobenzylidene)-1,3-thiazolidine-2,4-dione
Overview
Description
Thiazolidine-2,4-dione is a type of heterocyclic compound that has been shown to possess a wide range of biological activities. One of its derivatives, 3-allyl-5-(4-methoxy-3-nitrobenzylidene)-1,3-thiazolidine-2,4-dione, has been the subject of extensive research due to its potential as a therapeutic agent.
Mechanism of Action
The mechanism of action of 3-allyl-5-(4-methoxy-3-nitrobenzylidene)-1,3-thiazolidine-2,4-dione involves the inhibition of various signaling pathways that are essential for cancer cell survival and proliferation. It has been shown to inhibit the PI3K/Akt/mTOR pathway, which is involved in cell growth and survival, and the NF-κB pathway, which is involved in inflammation and cell survival.
Biochemical and Physiological Effects:
In addition to its anti-cancer activity, 3-allyl-5-(4-methoxy-3-nitrobenzylidene)-1,3-thiazolidine-2,4-dione has also been shown to possess other biological activities. It has been reported to have anti-inflammatory, anti-oxidant, and anti-bacterial properties. It can also regulate glucose and lipid metabolism, making it a potential therapeutic agent for diabetes and other metabolic disorders.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-allyl-5-(4-methoxy-3-nitrobenzylidene)-1,3-thiazolidine-2,4-dione in lab experiments is its high potency and selectivity towards cancer cells. However, its poor solubility in water and low bioavailability limit its use in vivo. Further studies are needed to improve its pharmacokinetic properties and develop more effective formulations.
Future Directions
There are several areas of future research that can be explored with 3-allyl-5-(4-methoxy-3-nitrobenzylidene)-1,3-thiazolidine-2,4-dione. One of the most important areas is to understand its mechanism of action in more detail and identify its molecular targets. This can lead to the development of more specific and effective therapeutic agents. Another area of research is to explore its use in combination with other anti-cancer agents to enhance its efficacy and reduce toxicity. Finally, more studies are needed to evaluate its safety and efficacy in clinical trials.
Scientific Research Applications
3-allyl-5-(4-methoxy-3-nitrobenzylidene)-1,3-thiazolidine-2,4-dione has been studied for its potential as a therapeutic agent for various diseases. One of the most promising areas of research is its use as an anti-cancer agent. Studies have shown that this compound can induce apoptosis and inhibit the growth of cancer cells in vitro and in vivo.
properties
IUPAC Name |
(5E)-5-[(4-methoxy-3-nitrophenyl)methylidene]-3-prop-2-enyl-1,3-thiazolidine-2,4-dione | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N2O5S/c1-3-6-15-13(17)12(22-14(15)18)8-9-4-5-11(21-2)10(7-9)16(19)20/h3-5,7-8H,1,6H2,2H3/b12-8+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RHBRZSXOENVOFD-XYOKQWHBSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C=C2C(=O)N(C(=O)S2)CC=C)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C(C=C1)/C=C/2\C(=O)N(C(=O)S2)CC=C)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N2O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(5E)-5-(4-methoxy-3-nitrobenzylidene)-3-(prop-2-en-1-yl)-1,3-thiazolidine-2,4-dione |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.